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Compound of Interest

Compound Name: FNC-TP trisodium

Cat. No.: B11935892

Researchers and scientists in the fast-paced world of drug development require immediate and
reliable safety information to ensure a secure laboratory environment. This guide provides
essential safety protocols and logistical plans for handling FNC-TP trisodium, a potent
nucleoside reverse transcriptase inhibitor. By adhering to these procedures, you can minimize
risks and focus on your critical research.

Hazard Identification and Personal Protective
Equipment (PPE)

FNC-TP trisodium is classified as harmful if swallowed and is very toxic to aquatic life with
long-lasting effects.[1] Therefore, stringent adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment[1]
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PPE Category Item Specification

Must be equipped with side-
Eye Protection Safety Goggles shields to protect against

splashes.

Chemically resistant gloves are
required. Nitrile or neoprene
gloves are generally
) ) recommended for handling

Hand Protection Protective Gloves )
powdered chemicals. Always
check the manufacturer's
compatibility chart for specific

breakthrough times.

A fully buttoned laboratory coat
is the minimum requirement.
For larger quantities or when
Body Protection Impervious Clothing there is a significant risk of
splashing, chemical-resistant
overalls or an apron should be

worn.

A NIOSH-approved respirator
should be used when handling
) ) ] ) the powder outside of a
Respiratory Protection Suitable Respirator - )
certified chemical fume hood to
avoid dust and aerosol

formation.

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling FNC-TP trisodium is crucial for maintaining a safe
laboratory environment.

1. Preparation and Engineering Controls:
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e Ensure adequate ventilation in the handling area.[1]

e Whenever possible, handle FNC-TP trisodium powder within a certified chemical fume hood
to minimize inhalation exposure.

¢ Locate and ensure the accessibility of an emergency eyewash station and safety shower
before beginning work.[1]

2. Handling the Compound:

e Avoid direct contact with the skin, eyes, and clothing.[1]

e Do not eat, drink, or smoke in the area where FNC-TP trisodium is handled.[1]

» Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1]
3. Storage:

» Keep the container tightly sealed in a cool, well-ventilated area.[1]

o Store the powdered form of FNC-TP trisodium at -20°C.[1]

e If in a solvent, store at -80°C.[1]

e Protect from direct sunlight and sources of ignition.[1]

Emergency and Disposal Plan

Proper planning for accidental exposure and disposal is a critical component of laboratory
safety.

Accidental Release Measures[1]
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Situation

Action

Spill

1. Evacuate non-essential personnel from the
area.2. Wear full personal protective
equipment.3. For solutions, absorb the spill with
a finely-powdered liquid-binding material (e.qg.,
diatomite).4. For powder, carefully sweep or
vacuum the spill, avoiding dust generation.5.
Decontaminate the spill surface and any
affected equipment by scrubbing with alcohol.6.
Collect all contaminated materials in a sealed

container for proper disposal.

Eye Contact

1. Immediately flush eyes with large amounts of
water for at least 15 minutes, lifting the upper
and lower eyelids.2. Remove contact lenses if
present and easy to do.3. Seek prompt medical

attention.

Skin Contact

1. Immediately rinse the affected skin area
thoroughly with large amounts of water.2.
Remove contaminated clothing and shoes.3.

Seek medical attention.

1. Move the individual to fresh air immediately.2.

Inhalation If breathing is difficult, provide respiratory
support.3. Seek immediate medical attention.
1. Rinse the mouth with water.2. Do NOT induce
_ vomiting.3. Seek immediate medical attention
Ingestion

and provide the Safety Data Sheet to the

medical professional.

Disposal Plan

Dispose of FNC-TP trisodium and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.[1] This typically involves:

o Collecting the waste in a clearly labeled, sealed container.
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¢ Disposing of the container through an approved hazardous waste disposal facility.

« Preventing the release of the substance into the environment, including drains and water
courses.[1]

Workflow for Safe Handling of FNC-TP Trisodium

The following diagram illustrates the logical workflow for the safe handling of FNC-TP

trisodium, from preparation to disposal.

Preparation

Don Appropriate PPE

Verify Engineering Controls
(Fume Hood, Eyewash, Shower)

Handling

Handle FNC-TP Trisodium

Stor%ge Disposal & De¢contamination

Y

Decontaminate Work Area

Store in Designated Location
(-20°C or -80°C)

Dispose of Waste via

Approved Channels

Doff PPE
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Caption: Workflow for the safe handling of FNC-TP trisodium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b11935892?utm_src=pdf-body-img
https://www.benchchem.com/product/b11935892?utm_src=pdf-body
https://www.benchchem.com/product/b11935892?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC45817.html
https://www.benchchem.com/product/b11935892#personal-protective-equipment-for-handling-fnc-tp-trisodium
https://www.benchchem.com/product/b11935892#personal-protective-equipment-for-handling-fnc-tp-trisodium
https://www.benchchem.com/product/b11935892#personal-protective-equipment-for-handling-fnc-tp-trisodium
https://www.benchchem.com/product/b11935892#personal-protective-equipment-for-handling-fnc-tp-trisodium
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11935892?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11935892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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